3-(3-Chloropyridin-2-yl)-6-methylpyridazine

• Molecular Formula: C10H8ClN3
• Molecular Weight: 205.64 g/mol
• IUPAC Name: 3-(3-chloropyridin-2-yl)-6-methylpyridazine
• InChI: InChI=1S/C10H8ClN3/c1-7-4-5-9(14-13-7)10-8(11)3-2-6-12-10/h2-6H,1H3
• InChI Key: UHGQXYXCXCZGDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)C2=C(C=CC=N2)Cl

Description

3-(3-Chloropyridin-2-yl)-6-methylpyridazine is a chemical compound that belongs to the class of pyridazines, which are heterocyclic aromatic organic compounds This compound features a pyridazine ring substituted with a chloro group at the 3-position of the pyridine ring and a methyl group at the 6-position of the pyridazine ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(3-Chloropyridin-2-yl)-6-methylpyridazine typically involves multiple steps, starting from readily available starting materials. One common synthetic route involves the following steps:

• Formation of the Pyridazine Core: The pyridazine core can be synthesized through a cyclization reaction of appropriate precursors, such as hydrazines and β-diketones.

• Introduction of the Chloro Group: The chloro group at the 3-position of the pyridine ring can be introduced through halogenation reactions, often using reagents like thionyl chloride or phosphorus oxychloride.

Industrial Production Methods: In an industrial setting, the production of 3-(3-Chloropyridin-2-yl)-6-methylpyridazine may involve optimized reaction conditions to ensure high yield and purity. Continuous flow reactors and other advanced techniques can be employed to enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 3-(3-Chloropyridin-2-yl)-6-methylpyridazine can undergo various chemical reactions, including:

• Oxidation: Oxidation reactions can be performed using oxidizing agents like potassium permanganate or chromic acid.

• Reduction: Reduction reactions can be achieved using reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst.

• Substitution: Nucleophilic substitution reactions can be carried out using nucleophiles like amines or alcohols.

Common Reagents and Conditions:

• Oxidation: Potassium permanganate, chromic acid, and hydrogen peroxide.

• Reduction: Lithium aluminum hydride, hydrogen gas, and palladium on carbon.

• Substitution: Amines, alcohols, and strong bases like sodium hydride.

Major Products Formed:

• Oxidation: Formation of carboxylic acids or ketones.

• Reduction: Formation of amines or alcohols.

• Substitution: Formation of substituted pyridazines or other derivatives.

Scientific Research Applications

3-(3-Chloropyridin-2-yl)-6-methylpyridazine has found applications in various scientific research areas:

• Chemistry: It serves as a building block for the synthesis of more complex organic compounds.

• Biology: It can be used as a probe in biological studies to understand cellular processes.

• Medicine: It has potential therapeutic applications, including as a lead compound in drug discovery.

• Industry: It can be utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism by which 3-(3-Chloropyridin-2-yl)-6-methylpyridazine exerts its effects depends on its specific application. For example, in medicinal chemistry, it may interact with biological targets such as enzymes or receptors, leading to a biological response. The molecular targets and pathways involved would vary based on the context of its use.

Comparison with Similar Compounds

3-(3-Chloropyridin-2-yl)-6-methylpyridazine can be compared with other similar compounds, such as:

• 3-(3-Chloropyridin-2-yl)-5-methylpyridazine

• 3-(3-Chloropyridin-2-yl)-4-methylpyridazine

• 3-(3-Chloropyridin-2-yl)-2-methylpyridazine

These compounds differ in the position of the methyl group on the pyridazine ring, which can influence their chemical properties and biological activities. The uniqueness of 3-(3-Chloropyridin-2-yl)-6-methylpyridazine lies in its specific substitution pattern, which may confer distinct advantages in certain applications.